2-[(2-Fluorobenzoyl)amino]benzoic acid

• IUPAC Name: 2-[(2-fluorobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C14H10FNO3/c15-11-7-3-1-5-9(11)13(17)16-12-8-4-2-6-10(12)14(18)19/h1-8H,(H,16,17)(H,18,19)
• InChI Key: ZMXQUQGPQODOIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C14H10FNO3
• DSSTOX Substance ID: DTXSID701285078
• Molecular Weight: 259.23 g/mol
• CAS RN: 18600-60-7

Description

“2-[(2-Fluorobenzoyl)amino]benzoic acid” is an organic compound with the molecular formula C14H10FNO3. It is a derivative of benzoic acid, where a fluorobenzoyl group is attached to the amino group of the benzoic acid.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoic acid core with a fluorobenzoyl group attached to the amino group. The exact 3D structure is not provided in the search results.

Scientific Research Applications

Molecular Structure and Metabolism Studies

2-[(2-Fluorobenzoyl)amino]benzoic acid and its derivatives are studied extensively for their molecular properties and metabolism. In a study, Ghauri et al. (1992) analyzed the metabolism of various substituted benzoic acids, including 2-fluorobenzoic acid derivatives. They used computational chemistry and NMR spectroscopy to understand the metabolism in rats, focusing on glucuronidation and glycine conjugation reactions (Ghauri et al., 1992).

Enzymatic Activity and Characterization

Altenschmidt et al. (1991) purified and characterized enzymes like benzoate-coenzyme A ligase from Pseudomonas sp., which catalyze the formation of CoA thioesters of benzoate and fluorobenzoates. These enzymes are critical in understanding the biochemical pathways involving benzoic acid derivatives (Altenschmidt et al., 1991).

Synthesis and Application in Glycopeptides

Sjölin and Kihlberg (2001) explored the use of fluorobenzoyl groups, such as 2-fluorobenzoyl, as protective groups in the synthesis of glycopeptides. They demonstrated how these groups aid in improving yield and stereoselectivity, highlighting the utility of fluorobenzoyl derivatives in complex biochemical syntheses (Sjölin & Kihlberg, 2001).

Prodrug Development

Bradshaw et al. (2002) discussed the development of amino acid prodrugs of novel antitumor benzothiazoles, including fluorobenzothiazole derivatives. This research demonstrates the potential of fluorobenzoic acid derivatives in enhancing the efficacy and stability of pharmaceutical compounds (Bradshaw et al., 2002).

Adsorption Studies and Electrochemistry

Ikezawa et al. (2006) investigated the adsorption behaviors of fluorobenzoic acids, including 2-fluorobenzoic acid, on Au(100) electrodes. Such studies are crucial for understanding the electrochemical properties of these compounds and their potential applications in sensor technologies (Ikezawa et al., 2006).

Safety and Hazards

The safety data sheet for a similar compound, 2-Fluorobenzoyl chloride, suggests that it may cause skin irritation, serious eye damage, and may be harmful if inhaled. It’s important to handle such compounds with appropriate personal protective equipment and ensure adequate ventilation.